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Introduction

D149, a metal-free indoline dye, is a prominent sensitizer in the field of organic photovoltaics
(OPVs). Its donor-acceptor (D-A) molecular architecture provides a high molar extinction
coefficient, enabling efficient light harvesting.[1][2] This, coupled with favorable energy level
alignment, facilitates effective electron injection into common metal oxide semiconductors like
TiO2 and Zn0O.[3][4] D149 has demonstrated significant power conversion efficiencies in
various OPV device architectures, including dye-sensitized solar cells (DSSCs) and solution-
processed organic solar cells (OSCs).[1]

These application notes provide a comprehensive overview of the use of D149 in OPVs,
including its performance in different device structures, detailed experimental protocols for
device fabrication, and visualizations of key processes.

Data Presentation: Performance of D149 in Organic
Photovoltaics

The performance of D149-based OPV devices is highly dependent on the device architecture,
materials used, and fabrication conditions. The following tables summarize key performance
metrics from cited research.

Table 1: Performance of D149 in Dye-Sensitized Solar Cells (DSSCs)
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Device
Jsc

(mA/cm?)

Architectur Voc (V) FF

e

PCE (%) Reference

FTO/ZnO
dense/ZnO
porous/D149/
CuSCN/Grap
hite/Cr-
coated FTO

8.2 0.55 0.51

2.28

TiO2/D149
(with CDCA)

18.99 0.656 0.678

8.43

TiO2/D149
(without 19.08 0.638 0.682
CDCA)

8.26

Table 2: Performance of D149 in Solution-Processed Organic Solar Cells (OSCs)

Device
Jsc

Voc (V) FF
(mAlcm?)

Architectur
e

PCE (%) Reference

ITO/PEDOT:P

SS/D149:PC;

oBM (5% 4.58 0.90 0.31
D149)/BCP/A

| (BHJ)

1.29

ITO/PEDOT:P

SS/D149

(8nm)/C7o 4.83 0.77 0.62
(40nm)/BCP/

Al (Bilayer)

2.28

Experimental Protocols
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The following are detailed protocols for the fabrication of two common types of D149-based
organic photovoltaic devices.

Protocol 1: Fabrication of a Solid-State Dye-Sensitized
Solar Cell (ssDSSC) with D149

This protocol is adapted from the fabrication of a ZnO/D149/CuSCN based solid-state DSSC.
Materials:

e Fluorine-doped Tin Oxide (FTO) coated glass substrates
e ZnO nanopowder (20 nm)

e Acetic acid

» Triton X-100

e Ethanol

« D149 dye

e Acetonitrile

» Butanol

e CuSCN

o Propyl sulfide

o Graphite paste

» Cr-coated FTO for counter electrode

Procedure:

e Preparation of ZnO Dense Layer:

o Clean FTO glass substrates by sonication in acetone, ethanol, and deionized water.
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o Prepare a ZnO precursor solution.

o Deposit a dense layer of ZnO onto the FTO substrate, for example, by spin coating or
spray pyrolysis.

o Anneal the ZnO dense layer at an appropriate temperature to ensure good crystallinity and
adhesion.

e Preparation of ZnO Porous Layer:

[e]

Prepare a ZnO paste by grinding 0.60g of ZnO powder with 5 drops of acetic acid.

o

Add 3 drops of Triton X-100 and 40.0 mL of absolute ethanol and mix thoroughly.

[¢]

Sonicate the mixture for 15 minutes to obtain a uniform dispersion.

[e]

Deposit the ZnO paste onto the dense layer using a technique like doctor-blading.

[e]

Sinter the electrode at elevated temperatures (e.g., 450°C) to form a porous
nanostructure.

e Dye Sensitization:
o Prepare a 0.3 mM solution of D149 dye in a 1:1 (v/v) mixture of acetonitrile and butanol.
o Immerse the ZnO electrode in the D149 dye solution for 12 hours.

o After sensitization, rinse the electrode with acetonitrile to remove non-adsorbed dye
molecules and dry it.

e Hole-Transport Material (HTM) Deposition:
o Prepare a CuSCN solution by dissolving CuSCN in propyl sulfide.

o Deposit the CuSCN solution onto the dye-sensitized ZnO electrode by drop-casting at
80°C.

o Counter Electrode and Cell Assembly:
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o Apply graphite paste onto a Cr-coated FTO substrate to act as the counter electrode.

o Assemble the dye-sensitized ZnO/CuSCN electrode with the graphite counter electrode.

Protocol 2: Fabrication of a Bilayer Heterojunction
Organic Solar Cell (OSC) with D149

This protocol is based on the fabrication of a D149/C~o bilayer OSC.
Materials:

¢ Indium Tin Oxide (ITO) coated glass substrates

o PEDOT:PSS (Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate) solution
« D149 dye

e Chloroform

e C7o (Fullerene)

o BCP (Bathocuproine)

e Aluminum (Al)

Procedure:

¢ Substrate Cleaning and PEDOT:PSS Deposition:

o Clean ITO glass substrates by sonication in detergent, deionized water, acetone, and
isopropanol.

o Dry the substrates in an oven and then treat with UV-ozone for 15 minutes.

o Spin-coat a layer of PEDOT:PSS (typically 30 nm) onto the ITO substrate and anneal at
approximately 150°C for 10 minutes.

e D149 Donor Layer Deposition:
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o Prepare a 1 mg/mL solution of D149 in chloroform.

o Spin-coat the D149 solution on top of the PEDOT:PSS layer to achieve the desired
thickness (e.g., 8 nm).

e C7oAcceptor Layer Deposition:

o Deposit a layer of C7o (typically 40 nm) on top of the D149 layer through thermal
evaporation in a high-vacuum chamber.

* Interfacial Layer and Cathode Deposition:
o Deposit a thin layer of BCP (typically 10 nm) onto the C7o layer via thermal evaporation.
o Deposit the aluminum (Al) top electrode (typically 100 nm) by thermal evaporation.

Visualizations
Device Architecture Diagrams
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Caption: Architecture of a D149-based solid-state DSSC.
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Bilayer OSC Architecture

ITO Glass Substrate

PEDOT:PSS (HIL)

D149 (Donor)

C70 (Acceptor)

BCP (EIL)

Al Electrode

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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